
Phase diagram of the niobium-sulfur binary
system

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Niobium sulfide

Cat. No.: B076460 Get Quote

An In-depth Technical Guide to the Niobium-Sulfur Binary System

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the niobium-sulfur (Nb-S) binary

system, focusing on its phase diagram, the crystal structures of its constituent phases, and the

experimental methodologies used for their synthesis and characterization. This document is

intended for researchers, scientists, and professionals in drug development who may utilize

niobium sulfide compounds in various applications, including catalysis and materials science.

The Niobium-Sulfur Phase Diagram
The Nb-S system is characterized by a variety of stable and metastable phases, the formation

of which is dependent on temperature, pressure, and atomic composition. While a complete,

experimentally determined phase diagram is not yet fully established, computational studies,

corroborated by experimental synthesis of individual compounds, have provided significant

insights into the phase relationships at ambient pressure.

A calculated phase diagram suggests the stability of several key niobium sulfide phases:

Nb₁₄S₅, Nb₃S₄, 2H-NbS₂, and NbS₃[1]. Other phases, such as Nb₂₁S₈ and NbS, have been

observed in higher-temperature experiments but are considered metastable at ambient

conditions[1]. It is important to note that the melting points for most of the intermediate phases

remain largely unknown[1].
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The following sections detail the known quantitative data for the stable and notable metastable

phases in the Nb-S system.

Data Presentation: Niobium Sulfide Phases
The following tables summarize the crystallographic data for the known phases in the niobium-

sulfur binary system.

Table 1: Crystal Structure of Niobium Sulfide (NbS) and its Polymorphs

Phase Crystal System Space Group
Lattice Parameters
(Å)

Orthorhombic NbS Orthorhombic Pnma

a = 6.4450(1), b =

3.31770(4), c =

5.8629(1)

Table 2: Crystal Structure of Niobium Disulfide (NbS₂) Polytypes

Polytype Crystal System Space Group
Lattice Parameters
(Å)

1T-NbS₂ Trigonal P-3m1 -

2H-NbS₂ Hexagonal P6₃/mmc a = 3.33, c = 17.86

3R-NbS₂ Rhombohedral R3m -

Table 3: Crystal Structure of Niobium Trisulfide (NbS₃) Polymorphs
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Polymorph
Crystal
System

Space Group
Lattice
Parameters (Å)

β (°)

NbS₃-i Triclinic P-1
a = 4.963, b =

6.730, c = 9.144
-

NbS₃-iv Monoclinic P2₁/c

a = 6.7515(5), b

= 4.9736(4), c =

18.1315(13)

90.116(2)

NbS₃-v Monoclinic P2₁/m

a = 4.950(5), b =

3.358(4), c =

9.079(10)

97.35(2)

Table 4: Crystal Structure of Other Niobium Sulfide Phases

Phase
Crystal
System

Space Group
Lattice
Parameters (Å)

β (°)

Nb₃S₄ - - - -

NbS₄ Monoclinic C2/c

a = 13.126(2), b

= 10.454(1), c =

6.951(1)

111.939(5)

Nb₁₄S₅ Orthorhombic Pnma

a = 18.480, b =

3.374, c =

19.797

-

Note: Dashes indicate that the data was not available in the searched literature.

Experimental Protocols
The determination of the Nb-S phase diagram and the synthesis of its constituent phases

involve various high-temperature and characterization techniques.

Synthesis of Niobium Sulfide Phases
High-Temperature Synthesis in Evacuated Ampules:
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A common method for preparing niobium sulfides involves the direct reaction of high-purity

niobium metal powder or foil with elemental sulfur in sealed, evacuated quartz ampules.

Procedure:

Stoichiometric amounts of niobium and sulfur are placed in a quartz tube.

The tube is evacuated to a high vacuum (e.g., 10⁻⁵ torr) and sealed.

The sealed ampule is placed in a multi-zone tube furnace and heated to a specific

temperature for an extended period to allow for complete reaction and crystallization. For

example, NbS₄ can be synthesized from Nb metal and excess sulfur at 440 °C[2].

The ampule is then cooled, often slowly, to room temperature.

Chemical Vapor Transport (CVT):

CVT is a widely used technique for growing high-quality single crystals of niobium sulfides.

This method involves the use of a transport agent (e.g., iodine) to facilitate the transport of the

material from a source zone to a cooler growth zone within a sealed ampule.

Procedure:

A polycrystalline powder of the desired niobium sulfide phase (or the constituent

elements) is placed at one end of a quartz ampule (the source zone).

A small amount of a transport agent, such as iodine, is added to the ampule.

The ampule is evacuated and sealed.

The ampule is placed in a two-zone furnace, creating a temperature gradient. For

instance, single crystals of NbS₂ can be grown using iodine as the transport agent.

The niobium sulfide reacts with the transport agent at the hotter source zone to form a

volatile species.

This gaseous species diffuses to the cooler growth zone, where the reverse reaction

occurs, depositing single crystals of the niobium sulfide.
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Hydrothermal Synthesis:

This method is employed for the synthesis of niobium sulfides at relatively lower temperatures

in an aqueous solution.

Procedure:

A niobium precursor, such as niobium nitrate hexahydrate, and a sulfur source, like

sodium sulfide hydrate, are dissolved in deionized water[3].

The solution is sealed in a Teflon-lined stainless-steel autoclave.

The autoclave is heated to a specific temperature (e.g., 120–250 °C) for a set duration[3].

After cooling, the resulting precipitate is collected, washed, and dried.

Characterization Techniques
X-ray Diffraction (XRD):

XRD is the primary tool for phase identification and crystal structure determination of the

synthesized niobium sulfide compounds. Powder XRD is used to identify the phases present

in a sample by comparing the experimental diffraction pattern to known patterns in databases.

Single-crystal XRD provides detailed information about the crystal structure, including lattice

parameters and atomic positions.

Thermal Analysis (DTA/TGA):

Differential Thermal Analysis (DTA) and Thermogravimetric Analysis (TGA) are crucial for

investigating phase transitions and thermal stability.

DTA: Measures the temperature difference between a sample and a reference material as a

function of temperature. Endothermic or exothermic events, such as phase transitions or

reactions, are detected as peaks in the DTA curve.

TGA: Measures the change in mass of a sample as a function of temperature. It is used to

study decomposition reactions and the thermal stability of the compounds.
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Visualization of the Niobium-Sulfur System
The following diagram illustrates the relationships between the key phases in the niobium-

sulfur binary system, based on the available data.

Stable Phases at Ambient Pressure

Niobium (Nb)

Nb₁₄S₅Nb₃S₄ 2H-NbS₂NbS₃ NbS (metastable)

NbS₄

Sulfur (S)

 + S, 440°C

Click to download full resolution via product page

Caption: Logical relationships of key phases in the Nb-S system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076460#phase-diagram-of-the-niobium-sulfur-binary-
system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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